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Compound of Interest

Compound Name: Nurr1 agonist 11

Cat. No.: B15541590 Get Quote

Essential Safety and Handling Guide for Nurr1
Agonist 11
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Nurr1 agonist 11. The following procedures are

based on best practices for handling novel research compounds where a specific Safety Data

Sheet (SDS) is not available. Information from the SDS for a structurally similar compound,

Nurr1 agonist 12, suggests a low hazard classification; however, as Nurr1 agonist 11 has not

been fully validated, caution is strongly advised.[1][2]

Compound Information
Identifier Value

Product Name Nurr1 agonist 11

CAS Number 1090335-04-8

Molecular Formula C₂₀H₂₀N₂O₂

Molecular Weight 320.39 g/mol

Target Nuclear Hormone Receptor 4A/NR4A

Source: MedChemExpress[1]
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Personal Protective Equipment (PPE)
Given that the hazards of Nurr1 agonist 11 are not fully characterized, a comprehensive

approach to personal protection is mandatory. The following PPE should be worn at all times

when handling the compound:

Eye Protection: Chemical safety goggles or a face shield are required to protect against

potential splashes.

Hand Protection: Nitrile gloves are recommended. Ensure to change gloves frequently and

immediately if they become contaminated.

Body Protection: A standard laboratory coat must be worn. For procedures with a higher risk

of splashes or aerosol generation, consider a chemically resistant apron or gown.

Respiratory Protection: While the SDS for a similar compound does not indicate respiratory

hazards, it is prudent to handle Nurr1 agonist 11 in a well-ventilated area.[2] A certified

fume hood is recommended, especially when handling the compound in powdered form or

when preparing solutions.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Perform all weighing operations of the powdered compound within a chemical fume hood to
minimize inhalation risk.
Use a dedicated, clean weighing vessel and tools.
Ensure the balance is clean before and after use.

2. Solution Preparation:

Prepare solutions in a chemical fume hood.
Slowly add the solvent to the weighed compound to avoid splashing.
Ensure the container is appropriately labeled with the compound name, concentration,
solvent, date, and your initials.
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3. Experimental Use:

When adding the compound to cell cultures or animal models, do so in a controlled manner
to prevent splashes or aerosol formation.
All equipment that comes into contact with Nurr1 agonist 11 should be considered
contaminated and handled accordingly.

4. Storage:

Store Nurr1 agonist 11 under the conditions recommended on the Certificate of Analysis.[1]
Typically, this involves storage in a tightly sealed container in a cool, dry, and dark place.

Disposal Plan
All waste materials contaminated with Nurr1 agonist 11 must be treated as hazardous

chemical waste.

Solid Waste: Contaminated gloves, weighing papers, pipette tips, and other disposable items

should be collected in a dedicated, labeled hazardous waste bag.

Liquid Waste: Unused solutions and contaminated media should be collected in a clearly

labeled, sealed hazardous waste container. Do not mix with other chemical waste unless

compatibility is confirmed.

Disposal: All hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office. Follow all local, state, and federal regulations for hazardous

waste disposal.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and rinse the affected area thoroughly with

soap and water for at least 15 minutes.[2] Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[2] Seek immediate medical attention.
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Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate a general experimental workflow for handling Nurr1 agonist
11 and the associated signaling pathway.
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General experimental workflow for Nurr1 agonist 11.
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Simplified Nurr1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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agonist 11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541590#personal-protective-equipment-for-
handling-nurr1-agonist-11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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